

efficacy of CoQ10 versus placebo in heart failure RCT

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Coenzyme Q10

CAS No.: 303-98-0

Cat. No.: S546199

[Get Quote](#)

Efficacy Outcomes: CoQ10 vs. Placebo

The table below summarizes key efficacy endpoints from clinical studies, comparing CoQ10 supplementation with placebo in patients receiving conventional heart failure therapy.

Outcome Measure	Findings (CoQ10 vs. Placebo)	Source & Study Details
All-Cause Mortality	RR = 0.64 , 95% CI (0.48, 0.85), P=0.002 → 36% relative risk reduction [1] [2]	
Source:	2024 Meta-Analysis of 33 RCTs [1] [2]	Evidence Grade: Moderate Quality
Hospitalization for HF	RR = 0.50 , 95% CI (0.37, 0.67), P<0.00001 → 50% relative risk reduction [1] [2]	Source: 2024 Meta-Analysis of 33 RCTs [1] [2]
Evidence Grade:	Moderate Quality	Functional Status: NYHA Class
MD = -0.29	, 95% CI (-0.39, -0.19), P<0.00001 → Significant improvement in symptom classification [1] [2]	Source: 2024 Meta-Analysis of 33 RCTs [1] [2]
Evidence Grade:	Low Quality	Cardiac Stress: BNP/NT-proBNP
BNP:	MD = -91.97 pg/mL, 95% CI (-103.11, -80.83), P<0.00001 [1] [2]	NT-proBNP: 815.6 pg/mL vs. 1378.5 pg/mL (placebo), P=0.012 [3] [4]
Sources:	2024 Meta-Analysis & 2025 RCT (N=120) [1] [3] [2]	Exercise Capacity: 6-Minute Walk Test
MD = 31.70 meters	, 95% CI (19.96, 43.43), P<0.00001 [1] [2]	2025 RCT: 349.3m vs. 267.0m (placebo), P=0.008 [3] [4]
Sources:	2024 Meta-Analysis & 2025 RCT [1] [3] [2]	Cardiac Function: LVEF
MD = 0.51%	, 95% CI (0.31, 0.71), P<0.00001 [1] [2]	2025 RCT: 38.9% to 40.6% (improvement, p=0.170) [3] [4]
Sources:	2024 Meta-	

Analysis & 2025 RCT [1] [3] [2] || **Cardiac Function: GLS** | -11.7% to -14.9% (improvement), $P < 0.001$ [3] [4] → GLS is a more sensitive measure of systolic function than LVEF. | **Source:** 2025 RCT (N=120) [3] [4] || **Safety Profile** | No major adverse effects attributed to CoQ10; safety profile comparable to placebo [1] [2]. | **Source:** 2024 Meta-Analysis [1] [2] |

Detailed Experimental Protocols

A proper understanding of the data requires insight into the methodologies of the cited experiments.

2025 Randomized Controlled Trial Protocol

This study investigated the effects of CoQ10 on cardiac function and quality of life [3] [4].

- **Study Design:** Prospective, randomized, double-blind, placebo-controlled trial with a 6-month duration.
- **Participants:** 120 patients diagnosed with HF, NYHA classes II and III. Key exclusion criteria included recent myocardial infarction (<6 months) or life-threatening arrhythmias.
- **Intervention:** The CoQ10 group received **120 mg per day** (2 × 60 mg capsules), while the control group received an identical placebo. All patients continued their standard HF treatments.
- **Primary Outcomes:** Changes in cardiac function measured by **Left Ventricular Ejection Fraction (LVEF)** and **Global Longitudinal Strain (GLS)** via echocardiography.
- **Secondary Outcomes:** Changes in **NT-proBNP levels**, **6-minute walk test (6MWT)** distance, and quality of life using the **Minnesota Living with Heart Failure Questionnaire (MLHFQ)**.
- **Blinding:** A computer-generated randomization sequence was used, and both participants and investigators were blinded to treatment assignments.


2003 Pilot RCT Protocol

This earlier pilot study laid the groundwork for investigating CoQ10 in patients on standard therapy [5].

- **Study Design:** Randomized, double-blind, placebo-controlled pilot study over 3 months.
- **Participants:** 39 patients with NYHA Class II or III heart failure due to ischemic or dilated cardiomyopathy, all on ACE inhibitors but not beta-blockers.
- **Intervention:** The treatment group received **150 mg/day** of oral CoQ10.
- **Outcomes:** The primary focus was on functional status, assessed through changes in **NYHA class**, the **Specific Activities Scale**, and exercise capacity via the **6-minute walk test** and **Naughton**

treadmill test. Serum CoQ10 levels were also measured.


The workflow of a typical CoQ10 heart failure RCT is summarized in the diagram below.



[Click to download full resolution via product page](#)

Proposed Mechanism of Action

CoQ10's therapeutic potential in heart failure is linked to its fundamental role in cellular bioenergetics and antioxidant defense, targeting key pathophysiological features of the syndrome. The mechanism is visualized in the following pathway diagram.



[Click to download full resolution via product page](#)

- **Bioenergetic Impairment:** The failing heart is characterized by mitochondrial dysfunction and depleted energy reserves [4]. CoQ10, being an essential component of the electron transport chain, facilitates ATP production. Supplementation aims to correct the myocardial CoQ10 deficiency observed in HF patients, thereby enhancing cardiac energy production and improving contractility [5] [4].
- **Antioxidant Effects:** CoQ10 is a fat-soluble antioxidant. By reducing oxidative stress and lipid peroxidation, it protects cardiac cells from further damage, as evidenced by reduced markers of oxidative stress in clinical studies [6].

Interpretation and Research Implications

The collective evidence suggests CoQ10 is a safe and potentially effective adjunct therapy in heart failure. However, several factors should be considered for interpretation and future research.

- **Evidence Quality:** The most compelling data on hard endpoints (mortality, hospitalization) comes from a meta-analysis graded as **moderate quality** [1] [2]. Many individual trials are small, and outcomes like NYHA class improvement are based on **low-quality** evidence, indicating a need for more robust studies.
- **Synergy with Standard Therapy:** The benefits were observed in patients already receiving contemporary guideline-directed medical therapy, positioning CoQ10 as a potential complementary treatment that addresses the bioenergetic deficit not targeted by conventional drugs [5] [4].
- **Dosage and Formulation:** Effective doses in trials typically range from 100-150 mg daily [5] [7]. A 2025 meta-analysis also suggested that lower doses (<200 mg/day) and longer durations (>8 weeks) may be more effective for certain outcomes like systolic blood pressure reduction [7]. The optimal dose and the impact of different formulations (e.g., ubiquinol vs. ubiquinone) remain areas for further investigation.

In conclusion, the available data indicates that CoQ10 supplementation can improve a range of clinical, functional, and biochemical parameters in heart failure compared to placebo. Its favorable safety profile makes it a promising candidate for adjunctive use.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Efficacy and safety of coenzyme Q10 in heart failure: a meta ...
[bmccardiovascdisord.biomedcentral.com]
2. Efficacy and safety of coenzyme Q10 in heart failure [pubmed.ncbi.nlm.nih.gov]
3. Effect of Coenzyme Q10 Supplementation on Cardiac ... [pubmed.ncbi.nlm.nih.gov]
4. Effect of Coenzyme Q10 Supplementation on Cardiac ... [mdpi.com]
5. Randomised double-blind, placebo-controlled trial of ... [pubmed.ncbi.nlm.nih.gov]
6. Randomized, double-blind placebo-controlled trial of ... [pubmed.ncbi.nlm.nih.gov]
7. Effects of coenzyme Q10 administration on blood pressure ... [sciencedirect.com]

To cite this document: Smolecule. [efficacy of CoQ10 versus placebo in heart failure RCT].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b546199#efficacy-of-coq10-versus-placebo-in-heart-failure-rct>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com